![molecular formula C20H18N4O3S B2885213 (6-methoxy-1H-indol-2-yl)(3-(5-(thiophen-2-yl)-1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl)methanone CAS No. 2034370-39-1](/img/structure/B2885213.png)
(6-methoxy-1H-indol-2-yl)(3-(5-(thiophen-2-yl)-1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl)methanone
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Description
(6-methoxy-1H-indol-2-yl)(3-(5-(thiophen-2-yl)-1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl)methanone is a useful research compound. Its molecular formula is C20H18N4O3S and its molecular weight is 394.45. The purity is usually 95%.
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Scientific Research Applications
1. Pharmacological Studies on Receptor Antagonists
Research has explored compounds with complex structures, focusing on their role as receptor antagonists. For example, studies on mGlu1 and mGlu5 receptor antagonists investigate their effects on aversive learning, suggesting diverse involvement of these receptors in learning processes (Gravius et al., 2005). Such research indicates a potential application of complex molecules in understanding neurological pathways and disorders.
2. Toxicological Investigations
Toxicological studies often examine the effects of synthetic cannabinoids and designer drugs on human physiology. For instance, research on synthetic cannabinoid UR-144 and its impact on human psychomotor performance highlights the risks associated with its use, particularly in relation to driving safety (Adamowicz & Lechowicz, 2015). This suggests that compounds with unique chemical structures can serve as models for studying the effects of drug abuse and assisting in forensic investigations.
3. Metabolism and Disposition Studies
Investigations into the metabolism and disposition of drugs provide critical insights into how compounds are processed in the human body. For example, a study on BMS-690514, an inhibitor of epidermal growth factor receptors, detailed its absorption, metabolism, and excretion in humans, revealing complex metabolic pathways (Christopher et al., 2010). This type of research is crucial for drug development and safety assessment.
4. Environmental and Exposure Assessments
Research also extends to evaluating environmental exposure to various compounds and their metabolites. Studies on the exposure to organophosphorus and pyrethroid pesticides in children demonstrate the importance of assessing chemical exposure levels and understanding their potential health impacts (Babina et al., 2012). This highlights the application of chemical analysis in public health and regulatory science.
Properties
IUPAC Name |
(6-methoxy-1H-indol-2-yl)-[3-(5-thiophen-2-yl-1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18N4O3S/c1-26-14-5-4-12-9-16(21-15(12)10-14)20(25)24-7-6-13(11-24)18-22-19(27-23-18)17-3-2-8-28-17/h2-5,8-10,13,21H,6-7,11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VISQTXFGQSBQAN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)C=C(N2)C(=O)N3CCC(C3)C4=NOC(=N4)C5=CC=CS5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.